Cas no 2408966-31-2 (Tert-butyl 2-formylfuran-3-carboxylate)

• Product Name: Tert-butyl 2-formylfuran-3-carboxylate
• CAS No: 2408966-31-2
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 6352701
• PubChem ID: 21473874
• Update Time: 2025-05-21

Tert-butyl 2-formylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4114306679
• EN300-7473088
• 2408966-31-2
• SCHEMBL8566976
• tert-butyl 2-formylfuran-3-carboxylate
• AT29028
• Tert-butyl 2-formylfuran-3-carboxylate

• Inchi： 1S/C10H12O4/c1-10(2,3)14-9(12)7-4-5-13-8(7)6-11/h4-6H,1-3H3
• InChI Key： PVQNTVHQKYIUSX-UHFFFAOYSA-N
• SMILES： O(C(C1C=COC=1C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Tert-butyl 2-formylfuran-3-carboxylate

Comprehensive Guide to Tert-butyl 2-formylfuran-3-carboxylate (CAS No. 2408966-31-2): Properties, Applications, and Market Insights

Tert-butyl 2-formylfuran-3-carboxylate (CAS No. 2408966-31-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring both a formyl group and a tert-butyl ester on a furan ring, serves as a versatile intermediate in synthetic chemistry. Its unique structure makes it valuable for constructing complex molecules, particularly in drug discovery and material science applications.

The growing interest in furan-based compounds like Tert-butyl 2-formylfuran-3-carboxylate stems from their role in developing bioactive molecules. Researchers frequently search for "furan derivatives in drug synthesis" or "CAS 2408966-31-2 applications," reflecting its relevance in modern medicinal chemistry. The compound's reactive aldehyde group allows for diverse transformations, enabling the creation of targeted molecular architectures.

From a chemical perspective, Tert-butyl 2-formylfuran-3-carboxylate exhibits several noteworthy characteristics. The tert-butyl ester moiety provides steric protection and influences the compound's solubility profile, while the 2-formylfuran structure offers an electrophilic center for nucleophilic additions. These features make it particularly useful in multi-step syntheses where selective reactivity is required.

In pharmaceutical applications, this compound has shown promise as a building block for various therapeutic agents. Recent searches for "furan-carboxylate intermediates" and "2408966-31-2 in API synthesis" indicate strong industry interest. Its structural elements appear in several drug candidates targeting inflammation and metabolic disorders, aligning with current healthcare trends toward personalized medicine.

The material science field also benefits from Tert-butyl 2-formylfuran-3-carboxylate, particularly in developing advanced polymers. The compound's ability to participate in condensation reactions makes it valuable for creating novel furan-containing polymers with unique thermal and mechanical properties. This application addresses the growing demand for sustainable materials in electronics and packaging industries.

Market analysis reveals increasing procurement of CAS 2408966-31-2 by research institutions and specialty chemical manufacturers. The compound's price and availability fluctuate based on raw material costs and synthesis complexity. Current trends show particular demand from Asian pharmaceutical hubs and North American research centers, reflecting global interest in furan chemistry.

Quality control for Tert-butyl 2-formylfuran-3-carboxylate typically involves HPLC analysis and spectroscopic verification. Purity standards vary by application, with pharmaceutical-grade material requiring ≥98% purity. Proper storage conditions (typically under inert atmosphere at low temperatures) ensure stability of this sensitive aldehyde-containing compound.

Environmental and safety considerations for handling 2408966-31-2 follow standard laboratory protocols. While not classified as hazardous under normal conditions, its reactive carbonyl group necessitates proper ventilation and personal protective equipment during manipulation. These precautions align with growing industry emphasis on green chemistry principles.

Synthetic approaches to Tert-butyl 2-formylfuran-3-carboxylate continue to evolve, with recent patents focusing on catalytic methods that improve yield and reduce waste. The compound's synthesis often begins with commercially available furan precursors, undergoing sequential functionalization to install the formyl and ester groups. Optimized routes address common challenges in furan chemistry, such as regioselectivity control.

Future research directions for CAS 2408966-31-2 include exploring its potential in asymmetric synthesis and biocatalysis. The compound's versatility positions it well for emerging applications in chiral drug synthesis and bioconjugation chemistry. These developments respond to pharmaceutical industry needs for more efficient synthetic routes to complex molecules.

For researchers sourcing Tert-butyl 2-formylfuran-3-carboxylate, verification of structural identity through NMR and mass spectrometry is recommended. Reputable suppliers provide comprehensive analytical data and certificates of analysis, ensuring material quality for sensitive applications. The compound's shelf life and storage recommendations vary by manufacturer but generally range from 12-24 months under proper conditions.

In conclusion, Tert-butyl 2-formylfuran-3-carboxylate (CAS No. 2408966-31-2) represents an important synthetic intermediate with broad utility across multiple chemistry-driven industries. Its unique combination of furan aromaticity, aldehyde functionality, and ester protection makes it invaluable for constructing complex molecular architectures. As research into heterocyclic compounds advances, this compound will likely find expanded applications in both pharmaceutical and material science domains.